Cas no 2171239-08-8 (5-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid)

• Product Name: 5-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid
• CAS No: 2171239-08-8
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5796471
• PubChem ID: 165818886
• Update Time: 2025-10-22

5-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid
• 5-[(2R)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pentanoic acid
• 2171239-08-8
• EN300-1563253

• Inchi： 1S/C26H32N2O5/c1-3-23(25(31)28(4-2)16-10-9-15-24(29)30)27-26(32)33-17-22-20-13-7-5-11-18(20)19-12-6-8-14-21(19)22/h5-8,11-14,22-23H,3-4,9-10,15-17H2,1-2H3,(H,27,32)(H,29,30)/t23-/m1/s1
• InChI Key： FETSQKHSSDHIMS-HSZRJFAPSA-N
• SMILES： O(C(N[C@H](CC)C(N(CC)CCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid

Comprehensive Overview of 5-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid (CAS No. 2171239-08-8)

In the realm of peptide synthesis and pharmaceutical research, 5-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid (CAS No. 2171239-08-8) has emerged as a critical intermediate. This compound, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in solid-phase peptide synthesis (SPPS). Its unique structure, featuring an Fmoc (9-fluorenylmethoxycarbonyl) protecting group, ensures high yield and purity in peptide chain assembly, making it indispensable for researchers developing novel therapeutics.

The growing demand for peptide-based drugs has propelled interest in compounds like 2171239-08-8. With the rise of personalized medicine and targeted therapies, researchers frequently search for "Fmoc-amino acid applications" or "best practices for SPPS." This compound addresses these needs by offering exceptional stability during synthesis while allowing mild deprotection conditions—key factors in optimizing peptide production workflows. Its R-configuration at the chiral center further enhances its utility in stereospecific reactions.

From a structural perspective, 5-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid combines a pentanoic acid backbone with an N-ethylbutanamide side chain. This design facilitates efficient coupling with other amino acids while minimizing racemization risks—a common challenge highlighted in searches like "how to prevent epimerization in peptide synthesis." The compound’s CAS No. 2171239-08-8 serves as a unique identifier in regulatory documentation and commercial catalogs, ensuring traceability for quality control.

Recent advancements in automated peptide synthesizers have increased the relevance of high-purity building blocks like this Fmoc derivative. Industry discussions often center on "scalable peptide synthesis methods" or "green chemistry in SPPS," where 2171239-08-8 stands out due to its compatibility with environmentally friendly solvents. Moreover, its role in producing GPCR-targeting peptides aligns with trending research on metabolic and neurological disorders.

Quality parameters for CAS No. 2171239-08-8 typically include ≥95% HPLC purity and strict chiral integrity specifications. These metrics respond to frequent queries such as "HPLC analysis for Fmoc-amino acids" or "validating chiral purity in intermediates." Storage recommendations (−20°C under inert atmosphere) reflect its sensitivity to moisture and oxidation—a detail crucial for laboratories troubleshooting "degradation of peptide reagents."

In conclusion, 5-(2R)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopentanoic acid represents a sophisticated tool for modern peptide engineering. Its chemical attributes directly address contemporary challenges in drug discovery, from optimizing synthesis protocols to enabling cutting-edge bioconjugation techniques. As the scientific community continues exploring "next-generation peptide therapeutics," this compound’s strategic importance is poised to grow exponentially.